Cas no 1019541-39-9 (3-chloro-n-(2-fluorobenzyl)aniline)

• Product Name: 3-chloro-n-(2-fluorobenzyl)aniline
• CAS No: 1019541-39-9
• Molecular Formula: C₁₃H₁₁ClFN
• Molecular Weight: 235.684545755386
• CID: 1134951
• PubChem ID: 28455738

3-chloro-n-(2-fluorobenzyl)aniline Properties

Names and Identifiers

• 3-Chloro-N-(2-fluorobenzyl)aniline
• 1019541-39-9
• AKOS000235840
• 3-chloro-N-[(2-fluorophenyl)methyl]aniline
• 3-Chloro-N-(2-fluorobenzyl)aniline, 97%

• MDL： MFCD11144462
• InChIKey： RFPFHDNQARNYLO-UHFFFAOYSA-N
• Inchi： 1S/C13H11ClFN/c14-11-5-3-6-12(8-11)16-9-10-4-1-2-7-13(10)15/h1-8,16H,9H2
• SMILES： ClC1=CC=CC(=C1)NCC1C=CC=CC=1F

Computed Properties

• Exact Mass: 235.0564052g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 235.0564052g/mol
• Heavy Atom Count: 16
• Complexity: 212
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines